Cas no 1528769-14-3 ((S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one Trifluoroacetate Salt)

• Product Name: (S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one Trifluoroacetate Salt
• CAS No: 1528769-14-3
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• CID: 2085303
• PubChem ID: 78358373
• Update Time: 2025-05-23

(S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one Trifluoroacetate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one Trifluoroacetate Salt
• 1-Pentanone, 2-amino-4-methyl-1-[(2S)-2-methyl-2-oxiranyl]-, (2S)-, 2,2,2-trifluoroacetate (1:1)
• (S)-2-amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one 2,2,2-trifluoroacetate
• 1-Pentanone,2-aMino-4-Methyl-1-[(2S)-2-Methyl-2-oxiranyl]-,(2S)-,2,2,2-trifluoroacetate
• 1-Pentanone, 2-aMino-4-Methyl-1-[(2S)-2-Methyl-2-oxiranyl]-, (2S)-, 2,2,2-trifluoroacetate (1
• (2S)-2-Amino-4-methyl-1-[(2S)-2-methyloxiran-2-yl]pentan-1-one;2,2,2-trifluoroacetic acid
• CS-M2705
• C12760
• CS-14792
• 1528769-14-3
• (2S)-2-amino-4-methyl-1-[(2S)-2-methyloxiran-2-yl]pentan-1-one; trifluoroacetic acid
• AKOS032960976
• (2S)-2-Amino-4-methyl-1-[(2S)-2-methyl-2-oxiranyl]-1-pentanone 2,2,2-trifluoroacetate (1:1)
• FA101835

• Inchi： 1S/C9H17NO2.C2HF3O2/c1-6(2)4-7(10)8(11)9(3)5-12-9;3-2(4,5)1(6)7/h6-7H,4-5,10H2,1-3H3;(H,6,7)/t7-,9-;/m0./s1
• InChI Key： OWGGQBZQMQMPBI-KUSKTZOESA-N
• SMILES： FC(C(=O)O)(F)F.O1C[C@@]1(C)C([C@H](CC(C)C)N)=O

Computed Properties

• Exact Mass: 285.11879254g/mol
• Monoisotopic Mass: 285.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9

Additional information on (S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one Trifluoroacetate Salt

(S)-2-Amino-4-Methyl-1-((S)-2-Methyloxiran-2-Yl)Pentan-1-One Trifluoroacetate Salt: A Comprehensive Overview

The compound with CAS No. 1528769-14-3, known as (S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one trifluoroacetate salt, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and its potential applications in drug development and chemical synthesis.

Key Features and Structure

The molecule consists of a pentanone backbone with an amino group at the 2-position and a methyl group at the 4-position. The stereochemistry at both the 1-position and the oxirane ring is strictly controlled, with both being in the S configuration. This specific stereochemistry is crucial for the compound's biological activity and selectivity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that includes the formation of the oxirane ring, followed by selective oxidation to form the ketone group. The use of chiral auxiliaries or asymmetric catalysis is often employed to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have made it possible to produce this compound in high enantiomeric excess, which is essential for its application in pharmaceutical research.

Biological Activity and Applications

This compound has been extensively studied for its potential as a lead molecule in drug discovery. It exhibits significant activity in various biological assays, including enzyme inhibition and receptor binding studies. Recent research has highlighted its potential as a modulator of certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as neurological disorders and inflammatory diseases.

Latest Research Findings

In a groundbreaking study published in *Nature Chemical Biology*, researchers demonstrated that this compound can selectively inhibit a novel target enzyme involved in lipid metabolism. This finding opens new avenues for its use in treating metabolic disorders such as obesity and diabetes.

Additionally, recent computational studies have revealed that the trifluoroacetate salt form of this compound exhibits enhanced solubility and bioavailability compared to other salt forms. This property makes it more suitable for oral administration, a critical factor in drug delivery.

Safety and Handling

As with all chemical compounds, proper handling procedures must be followed when working with (S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yl)pentan-1-one trifluoroacetate salt. It is important to adhere to standard laboratory safety protocols, including the use of personal protective equipment and ensuring adequate ventilation.

Conclusion

(S)-2-Amino-4-methyl-1-((S)-2-methyloxiran-2-yllpentan-l-one trifluoroacetate salt represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a key player in future drug development efforts. Continued research into its properties and applications will undoubtedly yield further insights into its potential therapeutic uses.